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Compound of Interest

Compound Name: 2-Methyl-4-(propan-2-yloxy)aniline

CAS No.: 676366-02-2

Cat. No.: B1602580

Get Quote

In the landscape of modern medicinal chemistry, the rational design of small-molecule

therapeutics hinges on the availability of versatile, well-characterized chemical building blocks.

Substituted anilines are a cornerstone of this process, serving as key precursors in the

synthesis of a vast array of pharmacologically active agents, particularly in oncology and

immunology.[1][2] 2-Methyl-4-(propan-2-yloxy)aniline is a strategically designed scaffold that

offers a unique combination of structural features for drug development professionals.

The molecule incorporates three key functionalities:

A Nucleophilic Amino Group: The primary amine serves as a critical handle for a multitude of

chemical transformations, most notably for the construction of nitrogen-containing

heterocycles and for forming amide or sulfonamide linkages.

An ortho-Methyl Group: The methyl group at the 2-position provides steric bulk adjacent to

the amine. This can be exploited to control molecular conformation, influence binding

selectivity by preventing non-productive interactions with off-target proteins, and modulate

the basicity of the aniline nitrogen.
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A para-Isopropoxy Group: The isopropoxy (or isopropyl ether) group significantly increases

the molecule's lipophilicity. This is a crucial parameter for optimizing the ADME (Absorption,

Distribution, Metabolism, and Excretion) properties of a drug candidate, enhancing its ability

to cross cellular membranes. The relevance of the isopropoxy moiety in modern drug design

was recently highlighted in the development of CNS-penetrant IRAK4 inhibitors for treating

neuroinflammation.[3]

This guide provides a comprehensive technical overview of 2-Methyl-4-(propan-2-
yloxy)aniline, detailing its synthesis, thorough spectroscopic characterization, potential

applications as a pharmaceutical intermediate, and essential safety protocols.

Physicochemical and Structural Properties
A precise understanding of a compound's fundamental properties is essential for its effective

use in synthetic chemistry and drug design. While experimental data for this specific molecule

is not widely published, its key properties can be defined or reliably predicted.
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Property Value Source / Method

IUPAC Name
2-methyl-4-(propan-2-

yloxy)aniline
IUPAC Nomenclature

Synonyms 2-Methyl-4-isopropoxyaniline -

CAS Number 676366-02-2 [BenchChem]

Molecular Formula C₁₀H₁₅NO Calculated

Molecular Weight 165.23 g/mol Calculated

Monoisotopic Mass 165.11537 Da PubChemLite[4]

Appearance

Predicted: Colorless to pale

yellow/brown liquid or low-

melting solid

Analogy to Aniline[5]

Solubility

Predicted: Soluble in common

organic solvents (e.g., Ethanol,

Dichloromethane, Ethyl

Acetate); sparingly soluble in

water.

Analogy to Aniline[5]

Predicted XlogP 2.0 PubChemLite[4]

Note on CAS Number: The listed CAS number is provided by a commercial supplier. It is not

yet widely indexed in major public chemical databases like PubChem as of early 2026.

Researchers should use this identifier with the awareness that it may not be universally

recognized.

Synthesis of 2-Methyl-4-(propan-2-yloxy)aniline
As a specialized chemical intermediate, 2-Methyl-4-(propan-2-yloxy)aniline is not typically

available off-the-shelf in large quantities. Its synthesis in the laboratory can be approached via

several reliable routes. Here, we detail the two most chemically sound and field-proven

strategies.

Method 1: Williamson Ether Synthesis (Recommended)
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This is the most direct and efficient approach, building the target ether linkage from a

commercially available phenol precursor. The causality behind this choice is the high reactivity

of the phenoxide ion and the reliability of Sₙ2 reactions with secondary alkyl halides.

4-Amino-3-methylphenol Base (e.g., K₂CO₃, NaOH)
Solvent (e.g., Acetone, DMF)

 Deprotonation Potassium 4-amino-3-methylphenoxide
(in situ)
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 Sₙ2 Attack 
2-Methyl-4-(propan-2-yloxy)aniline Aqueous Work-up

& Extraction
Column Chromatography

or Distillation
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Figure 1: Workflow for Williamson Ether Synthesis.

Experimental Protocol:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 4-amino-3-methylphenol (10.0 g, 81.2 mmol) and potassium carbonate

(16.8 g, 121.8 mmol, 1.5 equiv.).

Solvent Addition: Add 100 mL of anhydrous acetone (or N,N-dimethylformamide, DMF). Stir

the suspension vigorously.

Alkylating Agent Addition: Add 2-bromopropane (11.0 mL, 121.8 mmol, 1.5 equiv.) to the

mixture.

Reaction: Heat the reaction mixture to reflux (approx. 56 °C for acetone) and maintain for 12-

18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting phenol is consumed.

Work-up: Cool the reaction mixture to room temperature. Filter off the inorganic salts and

wash the solid with a small amount of acetone. Concentrate the filtrate under reduced

pressure to remove the solvent.

Extraction: Dissolve the resulting residue in ethyl acetate (150 mL) and wash with water (2 x

50 mL), followed by brine (50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.
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Purification: Purify the crude oil by flash column chromatography on silica gel (using a

hexane/ethyl acetate gradient) or by vacuum distillation to afford pure 2-Methyl-4-(propan-2-
yloxy)aniline.

Method 2: Reduction of a Nitro Intermediate
This alternative two-step route is valuable if the starting phenol is unavailable or expensive. It

relies on the robust and scalable chemistries of electrophilic aromatic nitration followed by a

standard reduction of the nitro group.

2-Methyl-4-isopropoxy-
nitrobenzene

Reducing Agent
(e.g., SnCl₂·2H₂O / HCl)

(e.g., H₂ / Pd-C)
2-Methyl-4-(propan-2-yloxy)aniline
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2-Methyl-4-(propan-2-yloxy)aniline
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Activated Heterocycle
(e.g., Chloropyrimidine)

Anilino-Heterocycle Core Further Functionalization Final API
(Kinase Inhibitor)
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Figure 3: General workflow for utilizing the aniline in kinase inhibitor synthesis.

The specific substituents of 2-Methyl-4-(propan-2-yloxy)aniline contribute directly to the

efficacy of the final drug:

The aniline core provides the essential hinge-binding element.

The ortho-methyl group can enhance selectivity by sterically clashing with amino acid

residues in off-target kinases, thereby reducing side effects.

The para-isopropoxy group projects into solvent-exposed regions or lipophilic pockets,

improving potency and cell permeability.
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Other Potential Applications
Beyond kinase inhibitors, substituted anilines are precursors for:

Agrochemicals: Used in the synthesis of herbicides and fungicides. [6]* Materials Science:

Incorporated into dyes and polymers. [6]* Antimicrobial and Anti-inflammatory Agents: The

aniline scaffold is present in various compounds investigated for these therapeutic areas. [7]

Safety, Handling, and Toxicology
CAUTION: 2-Methyl-4-(propan-2-yloxy)aniline belongs to the aniline class of compounds,

which are generally considered toxic and should be handled with extreme care. While specific

toxicological data for this molecule is not available, the safety profile of aniline provides a

strong basis for handling procedures. [5] Hazard Summary (based on the aniline class):

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled. [8]* Organ Damage: May cause

damage to organs (particularly the blood, leading to methemoglobinemia) through prolonged

or repeated exposure. [8]* Carcinogenicity & Mutagenicity: Suspected of causing genetic

defects and cancer. [8]* Eye Damage: Can cause serious eye damage or irritation. [9]* Skin

Sensitization: May cause an allergic skin reaction. [8] Recommended Handling Procedures:

Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Dispose of

contaminated gloves properly.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat is required.

Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling. [10]* Storage: Store in a cool, dry, well-ventilated

area away from incompatible materials (e.g., strong oxidizing agents). Keep the container

tightly sealed.
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Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do

not discharge into drains.

Conclusion
2-Methyl-4-(propan-2-yloxy)aniline is a valuable, though not widely commercialized, chemical

intermediate with significant potential for researchers in drug discovery. Its unique substitution

pattern offers a sophisticated tool for modulating the selectivity and pharmacokinetic properties

of new therapeutic agents, particularly kinase inhibitors. The synthetic routes outlined in this

guide are robust and based on well-established chemical principles, allowing for its accessible

preparation in a laboratory setting. Adherence to rigorous spectroscopic analysis and strict

safety protocols is essential for the successful and safe utilization of this promising molecular

scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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